Cas no 105591-45-5 (5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane)

5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane structure
105591-45-5 structure
Product Name:5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
CAS No:105591-45-5
MF:C11H13BrO3
MW:273.123122930527
CID:1156144
PubChem ID:13681857
Update Time:2025-04-20

5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole, 5-(2-bromopropyl)-6-methoxy-
    • 5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
    • EN300-1989674
    • 105591-45-5
    • Inchi: 1S/C11H13BrO3/c1-7(12)3-8-4-10-11(15-6-14-10)5-9(8)13-2/h4-5,7H,3,6H2,1-2H3
    • InChI Key: ZQANTOCVVOQPTF-UHFFFAOYSA-N
    • SMILES: BrC(C)CC1C=C2C(=CC=1OC)OCO2

Computed Properties

  • Exact Mass: 272.00479
  • Monoisotopic Mass: 272.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69

5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1989674-0.05g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
0.05g
$1247.0 2023-09-16
Enamine
EN300-1989674-0.1g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
0.1g
$1307.0 2023-09-16
Enamine
EN300-1989674-0.25g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
0.25g
$1366.0 2023-09-16
Enamine
EN300-1989674-0.5g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
0.5g
$1426.0 2023-09-16
Enamine
EN300-1989674-1.0g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
1g
$1485.0 2023-05-31
Enamine
EN300-1989674-2.5g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
2.5g
$2912.0 2023-09-16
Enamine
EN300-1989674-5.0g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
5g
$4309.0 2023-05-31
Enamine
EN300-1989674-10.0g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
10g
$6390.0 2023-05-31
Enamine
EN300-1989674-1g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
1g
$1485.0 2023-09-16
Enamine
EN300-1989674-5g
5-(2-bromopropyl)-6-methoxy-1,3-dioxaindane
105591-45-5
5g
$4309.0 2023-09-16
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd